Cas no 797052-90-5 (2,4,6-Pyridinetricarboxylic acid, tetrahydrate)

2,4,6-Pyridinetricarboxylic acid, tetrahydrate structure
797052-90-5 structure
Product Name:2,4,6-Pyridinetricarboxylic acid, tetrahydrate
CAS No:797052-90-5
MF:C8H13NO10
MW:283.189523458481
CID:532174
PubChem ID:71402709
Update Time:2025-04-19

2,4,6-Pyridinetricarboxylic acid, tetrahydrate Chemical and Physical Properties

Names and Identifiers

    • 2,4,6-Pyridinetricarboxylic acid, tetrahydrate
    • pyridine-2,4,6-tricarboxylic acid,tetrahydrate
    • 797052-90-5
    • DTXSID10823666
    • Pyridine-2,4,6-tricarboxylic acid--water (1/4)
    • Inchi: 1S/C8H5NO6.4H2O/c10-6(11)3-1-4(7(12)13)9-5(2-3)8(14)15;;;;/h1-2H,(H,10,11)(H,12,13)(H,14,15);4*1H2
    • InChI Key: VLCBXRVUOUTJOT-UHFFFAOYSA-N
    • SMILES: OC(C1C=C(C(=O)O)N=C(C(=O)O)C=1)=O.O.O.O.O

Computed Properties

  • Exact Mass: 283.05394561g/mol
  • Monoisotopic Mass: 283.05394561g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 280
  • Covalently-Bonded Unit Count: 5
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 129Ų
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